Cas no 40527-43-3 (Benzene,4-(diethoxymethyl)-1,2-dimethoxy-)

• Product Name: Benzene,4-(diethoxymethyl)-1,2-dimethoxy-
• CAS No: 40527-43-3
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 333250
• PubChem ID: 227885
• Update Time: 2025-04-19

Benzene,4-(diethoxymethyl)-1,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,4-(diethoxymethyl)-1,2-dimethoxy-
• 4-(diethoxymethyl)-1,2-dimethoxybenzene
• 3,4-Dimethoxy-benzaldehyd-diaethylacetal
• 3,4-dimethoxybenzaldehyde diethyl acetal
• AC1L5FTJ
• AC1Q575F
• AR-1F6839
• CTK4I3286
• NSC20046
• SureCN5383607
• Veratraldehyde diethyl acetal
• Veratrumaldehyd-diethyl-acetal
• DTXSID90281083
• SCHEMBL5383607
• URYRHAYGCRYMOT-UHFFFAOYSA-N
• NSC-20046
• 4-Diethoxymethyl-1,2-dimethoxybenzene
• 40527-43-3

• Inchi： 1S/C13H20O4/c1-5-16-13(17-6-2)10-7-8-11(14-3)12(9-10)15-4/h7-9,13H,5-6H2,1-4H3
• InChI Key： URYRHAYGCRYMOT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)OC)OC)OCC

Computed Properties

• Exact Mass: 240.1362
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92
• LogP: 2.77540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes